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Executive Summary

In the high-throughput environment of modern drug discovery, precise chemical identification is
the bedrock of reproducible science. 6-Chloro-4-iodo-1H-indazole is a critical heterocyclic
scaffold, particularly valued in the synthesis of Phosphoinositide 3-kinase (PI13K) inhibitors. Its
unique substitution pattern—featuring a reactive iodine at the C4 position and a stabilizing
chlorine at C6—allows for highly regioselective cross-coupling reactions, making it an ideal
"hinge-binder" precursor in kinase drug design.

This guide provides a definitive technical profile of the compound, anchored by its InChl Key, to
facilitate accurate database interoperability. It further details the specific synthetic protocols
required to manipulate this scaffold, supported by field-proven methodologies and
cheminformatic workflows.
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Digital Identity & Cheminformatics Profile

The ambiguity of chemical nomenclature (e.g., "chloro-iodo-indazole") often leads to costly

experimental errors, such as confusing the 4-iodo isomer with the thermodynamically more

common 3-iodo isomer. The InChl Key serves as a hashed, fixed-length digital identifier that

guarantees unigueness across global databases.

Core ldentifiers

Identifier Type Value Technical Context
The 27-character hashed
CZQKFAYNSDDHKA- o _
INChl Key "digital passport." Essential for
UHFFFAOYSA-N o
database deduplication.
The machine-readable string
InChI=1S/C7HACIIN2/c8-4-1- )
) encoding the exact
InChl String 6(9)5-3-10-11-7(5)2-4/h1-3H, o
connectivity and
(H,10,11) .
stereochemistry.
Simplified string for rapid 2D
SMILES IC1=CC(Cl)=CC2=C1C=NN2 rendering and substructure
searching.
The primary registry number
CAS Number 885519-56-2 for procurement (Sigma-
Aldrich, Sinova).
Molecular Formula C7HaCIIN2 MW: 278.48 g/mol

The Isomer Problem

Database mining frequently conflates 6-Chloro-4-iodo-1H-indazole with its isomer 6-Chloro-3-
iodo-1H-indazole (CAS 503045-59-8). The InChl Key CZQKFAYNSDDHKA-UHFFFAOY SA-N
specifically resolves this by encoding the iodine attachment at the benzene ring (C4) rather

than the pyrazole ring (C3).

Chemical Architecture & Reactivity
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The utility of 6-Chloro-4-iodo-1H-indazole lies in its orthogonal reactivity profile. It presents
three distinct "handles" for chemical modification, allowing medicinal chemists to build complex
molecules sequentially.

Reactivity Hierarchy

e N1-H (Acidic, pKa ~13.8): The most reactive site towards electrophiles (alkyl halides, sulfonyl
chlorides). Must be protected first to prevent catalyst poisoning during cross-coupling.

o C4-lodo (Soft Electrophile): Highly reactive in Pd-catalyzed cross-couplings (Suzuki-Miyaura,
Sonogashira). This position typically projects into the solvent-exposed region or specific
hydrophobic pockets of kinase enzymes.

e C6-Chloro (Hard Electrophile): Significantly less reactive than the C4-iodide. It remains intact
during standard Pd(0) couplings, allowing for late-stage functionalization if specialized
ligands (e.g., Buchwald precatalysts) are used.

Visualization of Reactivity Logic

Step 1: Protection N1 Position
(NaH, PhS02Cl) (Nucleophilic)

Step 2: Cross-Coupling
6-Chloro-4-iodo-1H-indazole (Suzuki/Sonogashira) C4-lodo
(Core Scaffold) Step 3: Late-Stage (High Pd Reactivity)

(Specialized Catalysis)

C6-Chloro
(Low Pd Reactivity)

Click to download full resolution via product page

Figure 1: Orthogonal reactivity map. The sequence of functionalization is critical: Protection
(N1) —» Coupling (C4) — Derivatization (C6).

Experimental Protocols

The following protocols are synthesized from patent literature regarding PI3K inhibitor synthesis
[1, 2]. They represent the industry-standard workflow for utilizing this scaffold.
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Protocol A: N-Protection (Benzenesulfonylation)

Objective: Mask the acidic N-H proton to facilitate subsequent metal-catalyzed reactions.

Preparation: Charge a reaction vessel with 6-Chloro-4-iodo-1H-indazole (1.0 eq) and
anhydrous DMF (10 vol). Cool the solution to 0-5°C under a nitrogen atmosphere.

e Deprotonation: Add Sodium Hydride (NaH, 60% dispersion in oil, 1.2 eq) portion-wise,
maintaining the internal temperature below 10°C. Caution: Hydrogen gas evolution.

e Reaction: Stir for 20-30 minutes at 0°C to ensure complete anion formation.
» Addition: Dropwise add Benzenesulfonyl chloride (1.2 eq) over 15 minutes.

o Completion: Allow the mixture to warm to room temperature (20—25°C) and stir for 1-2
hours. Monitor via LC-MS (Target mass: M+H = 419.8).

o Workup: Quench with ice water. Filter the resulting precipitate, wash with water/heptane, and
dry under vacuum.

Protocol B: C4-Suzuki Coupling

Objective: Install a carbon framework at the 4-position (e.g., an aryl or heteroaryl tail).

Reagents: Dissolve the N-protected indazole (1.0 eq) in 1,4-Dioxane/Water (4:1 ratio).

o Coupling Partner: Add the desired Boronic Acid/Ester (1.1 eq) and Potassium Carbonate (2.0
eq).

» Catalyst: Degas the solution with nitrogen for 10 minutes. Add Pd(dppf)Cl=-DCM (0.05 eq).

e Cycle: Heat to 80—90°C for 4-6 hours. The C4-lodo bond will cleave preferentially over the
C6-Chloro bond due to the weaker C-1 bond dissociation energy.

 Purification: Standard aqueous workup followed by silica gel chromatography.

Drug Discovery Applications
Kinase Inhibition (PI3K Focus)
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The 6-chloro-4-iodo-1H-indazole scaffold is a privileged structure in the design of PI3Kd and
PI3Ky inhibitors.

» Hinge Binding: The indazole nitrogen (after deprotection) often forms a hydrogen bond with
the hinge region of the kinase ATP-binding pocket.

» Selectivity: The substituent introduced at the C4 position (via the iodine handle) projects into
the affinity pocket, determining isoform selectivity (e.g., sparing PI3Ka to avoid insulin
resistance side effects).

 Lipophilicity: The C6-chlorine atom modulates the lipophilicity (LogP) and metabolic stability,
often filling a small hydrophobic sub-pocket.

Cheminformatics Workflow

To integrate this scaffold into a virtual screening library, use the following Graphviz-defined
workflow to mine public datasets.
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Figure 2: Data mining pipeline using the InChl Key to identify bioactive analogs and patent
landscapes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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